Cas no 56586-34-6 (1,3-Cyclobutanedicarboxylicacid, 2,4-diphenyl-, 1,3-dimethyl ester, (1a,2a,3b,4b)-)

1,3-Cyclobutanedicarboxylicacid, 2,4-diphenyl-, 1,3-dimethyl ester, (1a,2a,3b,4b)- structure
56586-34-6 structure
Product Name:1,3-Cyclobutanedicarboxylicacid, 2,4-diphenyl-, 1,3-dimethyl ester, (1a,2a,3b,4b)-
CAS No:56586-34-6
MF:C20H20O4
MW:324.370406150818
CID:380280
PubChem ID:282080
Update Time:2025-04-19

1,3-Cyclobutanedicarboxylicacid, 2,4-diphenyl-, 1,3-dimethyl ester, (1a,2a,3b,4b)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclobutanedicarboxylicacid, 2,4-diphenyl-, 1,3-dimethyl ester, (1a,2a,3b,4b)-
    • dimethyl 2,4-diphenylcyclobutane-1,3-dicarboxylate
    • 2,4-Diphenyl-cyclobutane-1,3-dicarboxylic acid dimethyl ester
    • truxillic acid dimethyl ester
    • CHEMBL1088096
    • NSC135165
    • NSC-135165
    • Oprea1_498327
    • SR-01000312924
    • DTXSID30300166
    • SCHEMBL19355164
    • AKOS000593660
    • Oprea1_631887
    • DIMETHYL 2,4-DIPHENYL-1,3-CYCLOBUTANEDICARBOXYLATE
    • 56586-34-6
    • SCHEMBL14225120
    • SR-01000312924-1
    • Inchi: 1S/C20H20O4/c1-23-19(21)17-15(13-9-5-3-6-10-13)18(20(22)24-2)16(17)14-11-7-4-8-12-14/h3-12,15-18H,1-2H3
    • InChI Key: MJAGZKYWKWEKQU-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C(C2C=CC=CC=2)C(C(=O)OC)C1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 324.13600
  • Monoisotopic Mass: 324.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.181
  • Boiling Point: 452.6°C at 760 mmHg
  • Flash Point: 225.5°C
  • Refractive Index: 1.563
  • PSA: 52.60000
  • LogP: 3.14600

1,3-Cyclobutanedicarboxylicacid, 2,4-diphenyl-, 1,3-dimethyl ester, (1a,2a,3b,4b)- Related Literature

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